Cas no 923207-68-5 (3-Chloro-N-4-(2-Oxopyrrolidin-1-Yl)PhenylPropanamide)

• Product Name: 3-Chloro-N-4-(2-Oxopyrrolidin-1-Yl)PhenylPropanamide
• CAS No: 923207-68-5
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• MDL: MFCD08444133
• CID: 2627461
• PubChem ID: 9397920
• Update Time: 2025-05-20

3-Chloro-N-4-(2-Oxopyrrolidin-1-Yl)PhenylPropanamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[4-(2-oxopyrrolidin-1-yl)phenyl]propanamide
• 3-chloro-6-(3,5-diMethyl-1H-pyrazol-1-yl)pyridazine
• 3-Chloro-N-(4-(2-oxopyrrolidin-1-yl)phenyl)propanamide
• NE27267
• Z208331628
• 3-Chloro-n-[4-(2-Oxo-pyrrolidin-1-yl)phenyl]propanamide
• Z147652054
• G26962
• EN300-23124
• AKOS001274482
• J-512322
• 923207-68-5
• CS-0241072
• 999-601-7
• 3-Chloro-N-4-(2-Oxopyrrolidin-1-Yl)PhenylPropanamide

• MDL： MFCD08444133
• Inchi： 1S/C13H15ClN2O2/c14-8-7-12(17)15-10-3-5-11(6-4-10)16-9-1-2-13(16)18/h3-6H,1-2,7-9H2,(H,15,17)
• InChI Key： XZUBHHHZKAVOTM-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC(=CC=1)N1C(CCC1)=O)=O

Computed Properties

• Exact Mass: 266.0822054 g/mol
• Monoisotopic Mass: 266.0822054 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.4
• Molecular Weight: 266.72

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 582.1±35.0 °C at 760 mmHg
• Flash Point: 305.8±25.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

3-Chloro-N-4-(2-Oxopyrrolidin-1-Yl)PhenylPropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-Chloro-N-4-(2-Oxopyrrolidin-1-Yl)PhenylPropanamide

Recent Advances in the Study of 3-Chloro-N-4-(2-Oxopyrrolidin-1-Yl)PhenylPropanamide (CAS: 923207-68-5)

In recent years, the compound 3-Chloro-N-4-(2-Oxopyrrolidin-1-Yl)PhenylPropanamide (CAS: 923207-68-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-Chloro-N-4-(2-Oxopyrrolidin-1-Yl)PhenylPropanamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These advancements have facilitated further exploration of its biological activities and pharmacological properties.

One of the most notable findings in recent research is the compound's ability to interact with specific protein targets involved in inflammatory and neurodegenerative diseases. Studies have demonstrated that 3-Chloro-N-4-(2-Oxopyrrolidin-1-Yl)PhenylPropanamide exhibits inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in the pathogenesis of conditions like rheumatoid arthritis and Alzheimer's disease. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics.

In addition to its anti-inflammatory and neuroprotective properties, recent investigations have explored the compound's potential in oncology. Preliminary in vitro and in vivo studies have shown that 3-Chloro-N-4-(2-Oxopyrrolidin-1-Yl)PhenylPropanamide can induce apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism underlying this effect appears to involve the modulation of apoptotic signaling pathways and the inhibition of angiogenesis.

Despite these promising results, challenges remain in the clinical translation of 3-Chloro-N-4-(2-Oxopyrrolidin-1-Yl)PhenylPropanamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, the latest research on 3-Chloro-N-4-(2-Oxopyrrolidin-1-Yl)PhenylPropanamide (CAS: 923207-68-5) highlights its multifaceted potential in drug discovery and development. While significant progress has been made in understanding its biological activities, ongoing studies are essential to fully realize its therapeutic applications. This compound represents a promising candidate for future pharmacological interventions, particularly in the treatment of inflammatory, neurodegenerative, and oncological disorders.